Cas no 61822-18-2 (2,7-Dimethoxy-9h-carbazole)

• Product Name: 2,7-Dimethoxy-9h-carbazole
• CAS No: 61822-18-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD28154716
• CID: 465257
• PubChem ID: 354334793
• Update Time: 2025-05-24

2,7-Dimethoxy-9h-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 2,7-dimethoxy-
• 2,7-dimethoxy-9H-carbazole
• 2,7-dimethoxycarbazole
• Clausine V
• OFGBQGFYHXYVIA-UHFFFAOYSA-N
• OR340091
• D5329
• T71127
• SCHEMBL2330779
• AS-58841
• 61822-18-2
• AKOS027385004
• DTXSID70491769
• CS-0162785
• MFCD28154716
• DTXCID70442579
• DB-408774
• 2,7-Dimethoxy-9h-carbazole

• MDL： MFCD28154716
• Inchi： 1S/C14H13NO2/c1-16-9-3-5-11-12-6-4-10(17-2)8-14(12)15-13(11)7-9/h3-8,15H,1-2H3
• InChI Key： OFGBQGFYHXYVIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC1C=C(C=CC2=1)OC

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2
• XLogP3: 3.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 426.7±25.0 °C at 760 mmHg
• Flash Point: 153.9±13.4 °C
• PSA: 34.25
• λmax: 319(MeOH)(lit.)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,7-Dimethoxy-9h-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD492962)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2,7-Dimethoxy-9h-carbazole

Recent Advances in the Study of 2,7-Dimethoxy-9h-carbazole (CAS: 61822-18-2) in Chemical Biology and Pharmaceutical Research

2,7-Dimethoxy-9h-carbazole (CAS: 61822-18-2) is a carbazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dimethoxy-substituted carbazole core, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role in modulating biological pathways, its potential as a scaffold for drug development, and its utility in material science.

One of the key areas of interest in the study of 2,7-dimethoxy-9h-carbazole is its potential as an anticancer agent. Recent research has demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 2,7-dimethoxy-9h-carbazole exhibits selective cytotoxicity against breast cancer cells by interfering with the PI3K/AKT/mTOR pathway. The study also highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

In addition to its anticancer properties, 2,7-dimethoxy-9h-carbazole has been investigated for its neuroprotective effects. A 2022 study in the European Journal of Pharmacology reported that this compound could attenuate oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and modulate the activity of key inflammatory cytokines.

The synthetic versatility of 2,7-dimethoxy-9h-carbazole has also been a focus of recent research. Chemists have developed novel synthetic routes to produce this compound with high yield and purity, enabling further exploration of its biological activities. A 2023 paper in Organic Letters detailed a scalable and efficient synthesis of 2,7-dimethoxy-9h-carbazole using palladium-catalyzed cross-coupling reactions, which could facilitate its large-scale production for preclinical and clinical studies.

Beyond its therapeutic potential, 2,7-dimethoxy-9h-carbazole has shown promise in material science applications. Its rigid, planar structure and electron-rich nature make it an excellent candidate for organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. A recent study in Advanced Materials demonstrated that derivatives of 2,7-dimethoxy-9h-carbazole could serve as efficient hole-transporting materials in perovskite solar cells, achieving high power conversion efficiencies.

Despite these promising findings, challenges remain in the development of 2,7-dimethoxy-9h-carbazole for clinical and industrial applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Nevertheless, the growing body of evidence supporting its diverse biological and material properties underscores the importance of continued investigation into this compound.

In conclusion, 2,7-dimethoxy-9h-carbazole (CAS: 61822-18-2) represents a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its anticancer, neuroprotective, and material science applications highlight its versatility, while recent advances in synthetic methodologies have paved the way for further exploration. Future studies should focus on optimizing its pharmacological profile and expanding its utility in both therapeutic and technological domains.